Cas no 1183330-73-5 (2-Fluoro-4-(4-fluorophenyl)phenylmethanamine)

2-Fluoro-4-(4-fluorophenyl)phenylmethanamine is a fluorinated aromatic amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features two fluorine substituents, enhancing its electronic properties and metabolic stability, which may be advantageous in drug discovery. The compound’s rigid biphenyl scaffold allows for selective interactions in biological systems, making it a valuable intermediate for the synthesis of bioactive molecules. Its high purity and well-defined chemical properties ensure reproducibility in experimental settings. Researchers may explore its utility in developing kinase inhibitors or other therapeutic agents due to its unique substitution pattern. Proper handling and storage under inert conditions are recommended to maintain stability.
2-Fluoro-4-(4-fluorophenyl)phenylmethanamine structure
1183330-73-5 structure
Product Name:2-Fluoro-4-(4-fluorophenyl)phenylmethanamine
CAS No:1183330-73-5
MF:C13H11F2N
MW:219.22995018959
CID:4990370
Update Time:2025-06-27

2-Fluoro-4-(4-fluorophenyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • [2-fluoro-4-(4-fluorophenyl)phenyl]methanamine
    • (4',3-Difluorobiphenyl-4-yl)methanamine
    • (3,4'-difluoro-[1,1'-biphenyl]-4-yl)methanamine
    • 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine
    • Inchi: 1S/C13H11F2N/c14-12-5-3-9(4-6-12)10-1-2-11(8-16)13(15)7-10/h1-7H,8,16H2
    • InChI Key: NOELADDGHHKGES-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1CN)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 219.086
  • Monoisotopic Mass: 219.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26

2-Fluoro-4-(4-fluorophenyl)phenylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011011834-250mg
(4',3-Difluorobiphenyl-4-yl)methanamine
1183330-73-5 97%
250mg
$484.80 2023-09-04
Alichem
A011011834-500mg
(4',3-Difluorobiphenyl-4-yl)methanamine
1183330-73-5 97%
500mg
$839.45 2023-09-04
Alichem
A011011834-1g
(4',3-Difluorobiphenyl-4-yl)methanamine
1183330-73-5 97%
1g
$1490.00 2023-09-04
TRC
F198035-125mg
[2-Fluoro-4-(4-fluorophenyl)phenyl]methanamine
1183330-73-5
125mg
$ 615.00 2022-06-05
TRC
F198035-250mg
[2-Fluoro-4-(4-fluorophenyl)phenyl]methanamine
1183330-73-5
250mg
$ 1020.00 2022-06-05
A2B Chem LLC
AU85139-1g
(3,4'-difluoro-[1,1'-biphenyl]-4-yl)methanamine
1183330-73-5 95%
1g
$782.00 2024-04-20
A2B Chem LLC
AU85139-2.5g
(3,4'-difluoro-[1,1'-biphenyl]-4-yl)methanamine
1183330-73-5 95%
2.5g
$1309.00 2024-04-20

Additional information on 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine

Introduction to 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine (CAS No: 1183330-73-5)

2-Fluoro-4-(4-fluorophenyl)phenylmethanamine, identified by its CAS number 1183330-73-5, is a fluorinated aromatic amine that has garnered significant attention in the field of medicinal chemistry due to its structural uniqueness and potential biological activities. This compound belongs to a class of molecules that feature fluoro-substituted aromatic rings, which are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

The presence of two fluorine atoms in the molecule, one at the 2-position and another at the 4-position of the phenyl ring, as well as an amine substituent at the para position of another phenyl ring, contributes to the compound's distinct chemical and biological profile. Fluorine atoms are frequently incorporated into pharmaceuticals because they can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion.

In recent years, there has been a surge in research focused on fluorinated amines due to their versatile applications in drug discovery. The structural motif of 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine has been explored in various therapeutic contexts, including oncology, neurology, and anti-inflammatory diseases. Its molecular framework suggests potential interactions with enzymes and receptors that are critical in these diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutics. The fluorine atoms can serve as handles for further chemical modifications, allowing medicinal chemists to fine-tune its biological activity. For instance, the amine group can be readily functionalized to introduce additional pharmacophores or to link the molecule to other therapeutic agents via conjugation strategies.

Recent studies have highlighted the importance of fluorinated amines in modulating protein-protein interactions. The electron-withdrawing nature of fluorine atoms can influence the electronic distribution around the aromatic rings, thereby affecting how the molecule interacts with biological targets. This has led to investigations into its potential as an allosteric modulator or as a tool compound for understanding enzyme mechanisms.

The synthesis of 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine presents an interesting challenge due to the need for precise regioselective functionalization of the aromatic rings. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct this complex structure efficiently. The use of palladium-catalyzed reactions, for example, has enabled the formation of carbon-carbon bonds between the fluoroaryl groups and other heterocycles or aliphatic moieties.

In terms of biological evaluation, preliminary studies suggest that 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine exhibits promising activity in vitro. It has shown potential as an inhibitor of certain kinases and enzymes that are overexpressed in cancer cells. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders. These findings are particularly intriguing given the growing interest in fluorinated compounds for CNS applications.

The pharmacokinetic profile of this compound is also a critical area of investigation. Fluorine atoms can influence both lipophilicity and metabolic stability, which are key factors determining a drug's bioavailability and duration of action. Computational modeling techniques have been used to predict how fluorination affects these properties. These models help guide optimization efforts toward achieving an ideal pharmacokinetic profile.

Another exciting aspect is the potential application of 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine in combination therapies. Its ability to interact with multiple targets or pathways suggests that it could be used alongside other drugs to enhance therapeutic efficacy while minimizing side effects. Such combinatorial approaches are increasingly recognized as a key strategy in modern drug development.

The regulatory landscape for fluorinated compounds is also evolving. Regulatory agencies now have a better understanding of how fluorine substitution affects drug safety and efficacy. This has led to more streamlined pathways for approving drugs containing fluoro moieties, provided they meet stringent safety and efficacy criteria. As a result, compounds like 2-Fluoro-4-(4-fluorophenyl)phenylmethanamine may face fewer regulatory hurdles compared to non-fluorinated analogs.

In conclusion,2-Fluoro-4-(4-fluorophenyl)phenylmethanamine (CAS No: 1183330-73-5) represents a fascinating example of how structural modifications can lead to novel therapeutic opportunities. Its unique combination of fluorine substitution and amine functionality makes it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in future drug development efforts.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD